Cas no 635713-69-8 (2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL)
2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL Chemical and Physical Properties
Names and Identifiers
-
- 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL
- 635713-69-8
- SCHEMBL2426716
- DA-04140
- 2-phenyl-1,3,8-Triazaspiro[4.5]dec-1-en-4-one
- ZQAIBJWZGMSZSG-UHFFFAOYSA-N
- DTXSID801251438
-
- Inchi: 1S/C13H15N3O/c17-12-13(6-8-14-9-7-13)16-11(15-12)10-4-2-1-3-5-10/h1-5,14H,6-9H2,(H,15,16,17)
- InChI Key: ZQAIBJWZGMSZSG-UHFFFAOYSA-N
- SMILES: O=C1C2(CCNCC2)N=C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 229.12165
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.5Ų
Experimental Properties
- PSA: 53.49
2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB537483-1 g |
1,3,8-Triaza-spiro[4,5]dec-1-en-4-one hydrochloride |
635713-69-8 | 1g |
€1,634.80 | 2022-07-29 | ||
| Ambeed | A1399542-1g |
2-Phenyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one |
635713-69-8 | 98+% | 1g |
$1235.0 | 2025-04-18 | |
| Ambeed | A1399542-100mg |
2-Phenyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one |
635713-69-8 | 98+% | 100mg |
$269.0 | 2025-04-18 | |
| Ambeed | A1399542-250mg |
2-Phenyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one |
635713-69-8 | 98+% | 250mg |
$458.0 | 2025-04-18 | |
| abcr | AB632227-250mg |
2-Phenyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one; . |
635713-69-8 | 250mg |
€684.10 | 2025-04-17 | ||
| abcr | AB632227-1g |
2-Phenyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one; . |
635713-69-8 | 1g |
€1737.80 | 2025-04-17 |
2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL
Introduction to 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL (CAS No: 635713-69-8) and Its Emerging Applications in Chemical Biology
The compound 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL, identified by the CAS number 635713-69-8, represents a structurally unique heterocyclic molecule that has garnered significant attention in the field of chemical biology and drug discovery. Its intricate spirocyclic framework, featuring a triaza scaffold fused with a decalone ring system, positions it as a promising candidate for developing novel bioactive molecules. This introduction delves into the structural characteristics, synthetic pathways, and most notably, its recent applications in medicinal chemistry and pharmacological research.
The molecular architecture of 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL is characterized by a spirocyclic core, where a nitrogen-rich triaza ring is connected to a decalone moiety through a spiro carbon atom. This unique arrangement introduces rigidity to the molecule while allowing for conformational flexibility at certain positions, which is crucial for its interaction with biological targets. The presence of a phenyl group at the 2-position further enhances its pharmacophoric potential by contributing to hydrophobic interactions and electronic properties essential for binding affinity.
From a synthetic perspective, the preparation of 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in transition metal-catalyzed reactions have facilitated more efficient synthetic routes, enabling researchers to access this compound with greater ease. For instance, palladium-catalyzed coupling reactions have been employed to construct the spirocyclic core, while nitrogen-containing reagents play a pivotal role in introducing the triaza functionality.
In the realm of chemical biology, 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL has been explored as a scaffold for designing molecules with potential therapeutic applications. Its nitrogen-rich structure suggests compatibility with enzymes and receptors that rely on hydrogen bonding and electrostatic interactions, making it an attractive candidate for modulating biological pathways. Notably, studies have highlighted its interaction with enzymes involved in inflammation and metabolic disorders, where its spirocyclic scaffold provides stability while allowing for selective binding.
One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its structural features to develop derivatives with enhanced bioavailability and improved target specificity. For example, modifications at the phenyl ring have been shown to modulate binding affinity to certain protein targets, while alterations to the triaza moiety can fine-tune pharmacokinetic properties. These findings underscore the compound's potential as a building block for next-generation therapeutics.
Recent preclinical studies have demonstrated promising results when 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL or its derivatives are tested in vitro and in vivo models of human diseases. Its ability to interact with key biological pathways has led to investigations into its potential as an anti-inflammatory agent, an antioxidant, and even a neuroprotective compound. These preliminary findings are particularly exciting given the growing interest in small-molecule modulators that can address complex diseases through multifaceted mechanisms.
The future of research involving 2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL lies in its integration into high-throughput screening (HTS) platforms and computational chemistry approaches to accelerate drug discovery efforts. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict novel derivatives with optimized properties before conducting costly wet-lab experiments. This synergy between experimental chemistry and computational methods holds great promise for unlocking the therapeutic potential of this compound.
In conclusion,2-PHENYL}-\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\* \* \* \* \* \* \* \* \* \* \* \* \* \* \* \*-PHENYL}-\*\*\*
635713-69-8 (2-PHENYL-1.3.8-TRIAZA-SPIRO[4.5]DEC-1-EN-4-ONE HCL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)